Antimony pentachloride

• CAS No.: 7647-18-9
• Product Name: Antimony pentachloride
• Molecular Formula: SbCl5; Cl5S
• Molecular Weight: 299 g/mol
• IUPAC Name: pentachloro-λ5-stibane
• Standard InChI: InChI=1S/5ClH.Sb/h5*1H;/q;;;;;+5/p-5
• Standard InChIKey: VMPVEPPRYRXYNP-UHFFFAOYSA-I
• SMILES: Cl[Sb](Cl)(Cl)(Cl)Cl
• Canonical SMILES: Cl[Sb](Cl)(Cl)(Cl)Cl
• Boiling Point: 347 °F at 760 mm Hg (est.) (USCG, 1999); 140 °C
• Colorform: Colorless or yellow liquid; Colorless to yellow, oily liquid; Reddish yellow, oily liquid; White liquid or monoclinic crystals
• Density: 2.354 at 68 °F (USCG, 1999); 3.10 g/cu cm
• Melting Point: 37 °F (USCG, 1999); 4 °C
• Physical Description: Antimony pentachloride, liquid appears as a reddish-yellow fuming liquid with a pungent odor. Fumes are irritating to the eyes and mucous membranes. Solidifies at 37°F. Corrosive to metals and tissue. Used to make other chemicals, and in chemical analysis.
• Description: Antimony pentachloride, liquid appears as a reddish-yellow fuming liquid with a pungent odor. Fumes are irritating to the eyes and mucous membranes. Solidifies at 37°F. Corrosive to metals and tissue. Used to make other chemicals, and in chemical analysis.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Reacts with water; Soluble in an aqueous solution of tartaric acid in hydrochloric acid and chloroform; Soluble in hydrochloric acid, chloroform, carbon tetrachloride
• Synonyms: SbCl5, Antimony chloride
• Vapor Pressure: 1 mm Hg at 22.7 °C
• PubChem Compound: 24294
• Last Modified: Nov 11 2021